Cas no 5414-66-4 (Benzenesulfonamide,4-amino-N-(5-bromo-2-pyrimidinyl)-)
5414-66-4 structure
Product Name:Benzenesulfonamide,4-amino-N-(5-bromo-2-pyrimidinyl)-
CAS No:5414-66-4
MF:C10H9BrN4O2S
MW:329.173059225082
CID:378744
PubChem ID:223199
Update Time:2025-04-19
Benzenesulfonamide,4-amino-N-(5-bromo-2-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,4-amino-N-(5-bromo-2-pyrimidinyl)-
- 4-amino-N-(5-bromopyrimidin-2-yl)benzenesulfonamide
- 4-amino-N-(5-bromo-pyrimidin-2-yl)-benzenesulfonamide
- AC1L5CDM
- AC1Q6W0J
- AR-1G0864
- NSC10602
- sulfanilic acid-(5-bromo-pyrimidin-2-ylamide)
- Sulfanilsaeure-(5-brom-pyrimidin-2-ylamid)
- SureCN6046849
- NSC 10602
- SCHEMBL6046849
- NSC-10602
- DTXSID10278910
- 4-Amino-N-(5-bromo-2-pyrimidinyl)benzenesulfonamide
- 5414-66-4
-
- Inchi: 1S/C10H9BrN4O2S/c11-7-5-13-10(14-6-7)15-18(16,17)9-3-1-8(12)2-4-9/h1-6H,12H2,(H,13,14,15)
- InChI Key: MMXGTRPEKVDKHM-UHFFFAOYSA-N
- SMILES: BrC1C=NC(=NC=1)NS(C1C=CC(=CC=1)N)(=O)=O
Computed Properties
- Exact Mass: 327.96307
- Monoisotopic Mass: 327.963
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 106Ų
Experimental Properties
- Density: 1.794
- Boiling Point: 557.1°C at 760 mmHg
- Flash Point: 290.7°C
- Refractive Index: 1.699
- PSA: 97.97
- LogP: 3.35710
Benzenesulfonamide,4-amino-N-(5-bromo-2-pyrimidinyl)- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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